AKP-11
AKP-11
AKP-11 is A Novel S1P1 Agonist with Favorable Safety Profile Attenuates Experimental Autoimmune Encephalomyelitis in Rat Model of Multiple Sclerosis. AKP-11 is the next generation of S1P1 agonist with immunomodulatory activities in cell culture model and for therapeutic efficacy against an animal model of MS, i.e. experimental autoimmune encephalomyelitis (EAE) but without the adverse effects observed with FTY720.
Brand Name:
Vulcanchem
CAS No.:
1220973-37-4
VCID:
VC0007658
InChI:
InChI=1S/C22H22ClN3O5/c1-2-7-29-18-6-4-14(9-16(18)23)21-25-20(26-31-21)13-3-5-17-15(8-13)10-19(30-17)22(24,11-27)12-28/h3-6,8-10,27-28H,2,7,11-12,24H2,1H3
SMILES:
CCCOC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC4=C(C=C3)OC(=C4)C(CO)(CO)N)Cl
Molecular Formula:
C22H22ClN3O5
Molecular Weight:
443.884
AKP-11
CAS No.: 1220973-37-4
Inhibitors
VCID: VC0007658
Molecular Formula: C22H22ClN3O5
Molecular Weight: 443.884
| CAS No. | 1220973-37-4 |
|---|---|
| Product Name | AKP-11 |
| Molecular Formula | C22H22ClN3O5 |
| Molecular Weight | 443.884 |
| IUPAC Name | 2-amino-2-[5-[5-(3-chloro-4-propoxyphenyl)-1,2,4-oxadiazol-3-yl]-1-benzofuran-2-yl]propane-1,3-diol |
| Standard InChI | InChI=1S/C22H22ClN3O5/c1-2-7-29-18-6-4-14(9-16(18)23)21-25-20(26-31-21)13-3-5-17-15(8-13)10-19(30-17)22(24,11-27)12-28/h3-6,8-10,27-28H,2,7,11-12,24H2,1H3 |
| Standard InChIKey | YHNUTRJSCOJJKX-UHFFFAOYSA-N |
| SMILES | CCCOC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC4=C(C=C3)OC(=C4)C(CO)(CO)N)Cl |
| Appearance | Solid powder |
| Description | AKP-11 is A Novel S1P1 Agonist with Favorable Safety Profile Attenuates Experimental Autoimmune Encephalomyelitis in Rat Model of Multiple Sclerosis. AKP-11 is the next generation of S1P1 agonist with immunomodulatory activities in cell culture model and for therapeutic efficacy against an animal model of MS, i.e. experimental autoimmune encephalomyelitis (EAE) but without the adverse effects observed with FTY720. |
| Synonyms | AKP-11; AKP 11; AKP11.;2-Amino-2-[5-[5-(3-chloro-4-propoxyphenyl)-1,2,4-oxadiazol-3-yl]-1-benzofuran-2-yl]propane-1,3-diol |
| PubChem Compound | 46199832 |
| Last Modified | Nov 11 2021 |
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